Cas no 1189889-98-2 (5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189889-98-2
• MF: C₂₄H₁₇ClFN₃O
• MW: 417.862687826157
• CID: 5343215
• Update Time: 2025-10-07

5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(2-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoropyrimido[5,4-b]indol-4-one
• 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• STL184084
• 5-benzyl-3-(2-chlorobenzyl)-8-fluoro-3H-pyrimido[5,4-b]indol-4(5H)-one

• Inchi： 1S/C24H17ClFN3O/c25-20-9-5-4-8-17(20)14-28-15-27-22-19-12-18(26)10-11-21(19)29(23(22)24(28)30)13-16-6-2-1-3-7-16/h1-12,15H,13-14H2
• InChI Key： VBAJBUSCSQCTOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=NC2C3C=C(C=CC=3N(CC3C=CC=CC=3)C=2C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 5.1
• Topological Polar Surface Area: 37.6

Additional information on 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189889-98-2)

5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS number 1189889-98-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimido[5,4-b]indole class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of multiple substituents, including a benzyl group at the 3-position, a (2-chlorophenyl)methyl group at the same position, and a fluorine atom at the 8-position, contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one represent a testament to the advancements in organic synthesis methodologies. The construction of the pyrimido[5,4-b]indole core involves multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine at the 8-position is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. These features make such molecules attractive candidates for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrimido[5,4-b]indole scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific substitution pattern in 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one may confer unique interactions with target proteins, making it a valuable scaffold for further derivatization and optimization.

The fluorine atom at the 8-position is particularly significant in medicinal chemistry due to its ability to influence both the electronic properties and the metabolic stability of a molecule. Fluorine can enhance binding affinity by participating in hydrogen bonding or by modulating hydrophobic interactions. Additionally, fluorinated compounds often exhibit better oral bioavailability and resistance to degradation by metabolic enzymes. These properties have led to the incorporation of fluorine into numerous approved drugs and are driving further exploration in this area.

The benzyl group and the (2-chlorophenyl)methyl group in 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one are also critical for its biological activity. These aromatic groups can serve as pharmacophores that interact with specific residues on target proteins. The electron-withdrawing nature of the chloro substituent on the phenyl ring may further enhance these interactions by modulating electronic distributions within the molecule. Such structural features are often rationally designed to improve binding affinity and selectivity.

Recent studies have begun to explore the potential of pyrimido[5,4-b]indole derivatives as inhibitors of protein-protein interactions (PPIs), which are crucial for many cellular processes and are often implicated in diseases such as cancer and inflammation. The unique three-dimensional structure of 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one may allow it to disrupt PPIs by occupying specific binding pockets on target proteins. This approach represents a promising alternative to traditional small-molecule inhibitors that target enzyme active sites.

The development of high-throughput screening (HTS) technologies has accelerated the discovery of novel bioactive compounds like 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one. By leveraging HTS platforms, researchers can rapidly assess the biological activity of large libraries of compounds against various targets. This rapid screening process has been instrumental in identifying hits that can be further optimized through structure-based drug design or computational modeling.

In conclusion, 5-benzyl-3-[(2-chlorophenyl)methyl]-8-fluoro-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189889-98-2) exemplifies the innovative approaches being employed in pharmaceutical chemistry to develop novel therapeutic agents. Its complex structure and strategic substitution pattern make it a promising candidate for further investigation into its biological activity and potential therapeutic applications. As research in heterocyclic chemistry continues to evolve, this compound will likely play a significant role in future drug discovery efforts.